N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}-2-thiophenecarboxamide

• IUPAC Name: N-[(2-ethyl-4-iodophenyl)carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C14H13IN2OS2/c1-2-9-8-10(15)5-6-11(9)16-14(19)17-13(18)12-4-3-7-20-12/h3-8H,2H2,1H3,(H2,16,17,18,19)
• InChI Key: PMDOXOFLFXVBHU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)I)NC(=S)NC(=O)C2=CC=CS2
• Molecular Formula: C14H13IN2OS2
• Molecular Weight: 416.3 g/mol

Description

N-{[(2-ethyl-4-iodophenyl)amino]carbonothioyl}-2-thiophenecarboxamide, commonly known as EITPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in cancer treatment. EITPA belongs to the class of compounds called thiophene derivatives, which have been found to possess various biological activities.

Mechanism of Action

The mechanism of action of EITPA involves the inhibition of various cellular signaling pathways that are involved in cancer cell growth and survival. EITPA has been found to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. EITPA also inhibits the STAT3 signaling pathway, which is involved in cancer cell growth and metastasis. Furthermore, EITPA has been found to induce the generation of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and apoptosis.
Biochemical and Physiological Effects
EITPA has been found to exhibit selective cytotoxicity towards cancer cells, with minimal toxicity towards normal cells. EITPA has been reported to induce G2/M cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of cancer cell growth and survival. EITPA has also been found to inhibit the migration and invasion of cancer cells, which are important steps in cancer metastasis. In addition to its anticancer activity, EITPA has been reported to possess anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of EITPA is its potent anticancer activity against various cancer cell lines. EITPA has also been found to exhibit minimal toxicity towards normal cells, making it a promising candidate for cancer treatment. However, one of the limitations of EITPA is its poor solubility in water, which can make it difficult to use in certain experimental setups. In addition, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of EITPA in vivo.

Future Directions

There are several future directions for the research on EITPA. One of the directions is to investigate the synergistic effects of EITPA with other anticancer agents. Several studies have reported that EITPA can enhance the anticancer activity of other agents such as cisplatin and doxorubicin. Another direction is to investigate the pharmacokinetics and pharmacodynamics of EITPA in vivo, which can provide valuable information for the development of EITPA as a potential anticancer drug. Furthermore, the development of EITPA analogs with improved solubility and bioavailability can enhance its potential for cancer treatment.

Scientific Research Applications

EITPA has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, colon, and lung cancer. Several studies have reported that EITPA induces apoptosis (programmed cell death) in cancer cells by activating the mitochondrial pathway. EITPA has also been found to inhibit the growth of cancer cells by blocking the cell cycle progression. In addition to its anticancer activity, EITPA has been reported to possess anti-inflammatory and antioxidant activities.